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Compound of Interest

Compound Name: 2-(4-Fluorophenyl)nicotinic acid

Cat. No.: B171541 Get Quote

This guide provides crucial safety and logistical information for handling 2-(4-
Fluorophenyl)nicotinic acid in a laboratory setting. The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)
2-(4-Fluorophenyl)nicotinic acid is classified with several hazards, requiring specific PPE to

minimize exposure risks. The primary hazards include skin irritation, serious eye irritation, and

potential respiratory irritation.[1][2]

Summary of Required Personal Protective Equipment:
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Protection Type Recommended Equipment Specification

Eye/Face Protection
Safety glasses with side-

shields or face shield

Must be tested and approved

under government standards

such as NIOSH (US) or EN

166 (EU).[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber)

Inspect gloves prior to use and

use proper removal technique.

[3][4]

Lab coat or complete suit

protecting against chemicals

The type of protective

equipment must be selected

according to the concentration

and amount of the dangerous

substance at the specific

workplace.[3]

Respiratory Protection
Dust respirator (e.g., N95 or

P1)

Use in areas with inadequate

ventilation or where dust

formation is likely.[3][5]

Safe Handling and Operational Workflow
Proper handling procedures are critical to prevent accidental exposure and contamination.

Always work in a well-ventilated area, preferably within a chemical fume hood.[6][7]

Experimental Workflow for Handling 2-(4-Fluorophenyl)nicotinic acid:
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Caption: Workflow for safe handling of 2-(4-Fluorophenyl)nicotinic acid.
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First Aid Measures
In case of exposure, immediate action is necessary.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3][7] Remove

contact lenses if present and easy to do.[4][6]

Seek medical attention if irritation persists.[4][6]

Skin Contact

Wash off with soap and plenty of water.[1][3][7]

Remove contaminated clothing. Consult a

physician if irritation develops.[1][3][7]

Inhalation

Move the person into fresh air.[1][3][7] If not

breathing, give artificial respiration.[3] Consult a

physician.[1][3][7]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with

water.[7][8] Never give anything by mouth to an

unconscious person.[6][8] Call a physician

immediately.[6]

Spill and Disposal Procedures
Spill Management:

In the event of a spill, evacuate the area and ensure adequate ventilation.[3][8] Avoid breathing

dust.[3][7] Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust

formation, and place it in a suitable, closed container for disposal.[3][6][7] Do not let the product

enter drains.[3][6][7]

Waste Disposal:

Dispose of 2-(4-Fluorophenyl)nicotinic acid and its containers in accordance with local, state,

and federal regulations.[4] The material should be disposed of in an approved waste disposal

plant.[4][6] Do not mix with other waste.[4]
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Storage and Stability
Store the compound in a tightly closed container in a dry and well-ventilated place.[6][7] Protect

from sunlight and heat.[6] 2-(4-Fluorophenyl)nicotinic acid is generally stable under

recommended storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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